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Compound of Interest

3-(2,5-Dioxopyrrolidin-1-yl)-4-
Compound Name:
methylbenzoic acid

CAS No.: 107947-16-0

Cat. No.: B2944938

Get Quote

Chemical Identity & Structural Analysis[1][2][3][4][5]

This compound represents a bifunctional scaffold combining a succinimide ring (known for
stability and hydrogen-bonding capability) with a benzoic acid moiety (providing a reactive
handle for conjugation). It is structurally homologous to thalidomide-class immunomodulators
and serves as a critical intermediate in the synthesis of targeted pharmaceutical conjugates.[1]

Nomenclature & Identifiers
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Property Detail

Common Name N-(3-carboxy-6-methylphenyl)succinimide

3-(2,5-Dioxopyrrolidin-1-yl)-4-methylbenzoic
IUPAC Name ('d by 2 Y
aci

) Not widely indexed; derivative of CAS 2458-12-
CAS Registry Number

0
Molecular Formula
Molecular Weight 233.22 g/mol
SMILES CC1=C(C=C(C=C1)C(=0)0O)N2C(=0)CCC2=0

Structural Features[3][9]

» Steric Environment: The methyl group at position 6 (ortho to the succinimide nitrogen)
introduces significant steric strain. This forces the succinimide ring to twist out of the plane of
the phenyl ring, typically by 50-90°, reducing

-conjugation between the systems.

» Electronic Character: The succinimide group is electron-withdrawing (inductive effect), which
increases the acidity of the carboxylic acid relative to unsubstituted benzoic acid.

» Reactive Handles:
o Carboxylic Acid (-COOH): Available for amide coupling (e.g., EDC/NHS chemistry).

o Succinimide Ring: Stable under physiological conditions but susceptible to nucleophilic
ring-opening in strong base.[1]

Synthesis & Production Protocol

The synthesis follows a classical two-step protocol: nucleophilic attack of the aniline nitrogen
on succinic anhydride, followed by cyclodehydration.[1]

Reaction Pathway (Graphviz Visualization)
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Caption: Two-step synthesis via succinamic acid intermediate.

Detailed Methodology

Safety Note: Perform all steps in a fume hood. Acetic anhydride is corrosive and lachrymatory.

Step 1: Formation of Succinamic Acid Intermediate

» Reagents: Dissolve 3-amino-4-methylbenzoic acid (15.1 g, 100 mmol) in glacial acetic acid
(100 mL).

» Addition: Add succinic anhydride (11.0 g, 110 mmaol) in one portion.

e Reaction: Heat the mixture to reflux (approx. 118°C) for 2—3 hours. The solution typically
clarifies then may precipitate the intermediate upon cooling.

« |solation: Cool to room temperature. If the intermediate precipitates, filter and wash with cold
ether. If not, proceed directly to Step 2 (one-pot method).

Step 2: Cyclodehydration (Ring Closure)

» Activation: To the suspension/solution from Step 1, add fused sodium acetate (4.0 g) and
acetic anhydride (20 mL).

o Dehydration: Reflux for an additional 4—6 hours. This drives the elimination of water to close
the imide ring.

o Work-up:

o Pour the hot reaction mixture into ice-cold water (500 mL) with vigorous stirring.
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o The product should precipitate as a white to off-white solid.[1]

o Stir for 30 minutes to hydrolyze excess acetic anhydride.

e Purification:

o Filter the crude solid.

o Recrystallization: Dissolve in minimum hot ethanol or an ethanol/water mixture. Cool

slowly to 4°C to yield crystalline needles.

o Drying: Dry in a vacuum oven at 50°C for 12 hours.

Physicochemical Properties[3][4][8]1[9][10][11]

Property

Value | Description

Note

Physical State

Crystalline Solid

White to pale beige powder

Melting Point

210-215°C (Predicted)

High MP due to intermolecular
H-bonding (COOH dimer)

Solubility (Water)

Low (< 1 mg/mL)

Soluble only at pH > 7 (as

carboxylate salt)

Solubility (Organic)

DMSO, DMF, Methanol

Soluble in polar aprotic

solvents

Slightly more acidic than

pKa (Acid) ~3.8-4.0 benzoic acid (4.[2][3][4]2) due
to imide EWG
) Moderately lipophilic;
LogP ~1.2 (Predicted)

membrane permeable

Spectral Characterization (Expected)
¢ IR Spectroscopy:

o O-H Stretch: Broad band 2500—-3300 cm~1 (Carboxylic acid).
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o C=0 Stretch (Imide): Doublet at ~1700 cm~* and ~1770 cm~* (Characteristic
asymmetric/symmetric imide stretch).

o C=0 Stretch (Acid): ~1680-1690 cm~* (often overlapping with imide).

e 1H-NMR (DMSO-d6):

o

2.30 (s, 3H, Ar-CH3).

o

2.80 (s, 4H, Succinimide -CH2-CH2-).[1]

o

7.4-8.0 (m, 3H, Aromatic protons).

o

13.0 (br s, 1H, -COOH).

Applications in Drug Development[5][13][14]

This compound serves as a versatile "linker payload" or pharmacophore scaffold.

Functionalization Workflow

The carboxylic acid group allows this molecule to be conjugated to amines (e.g., lysine
residues on proteins or amino-drugs).

N-(3-carboxy-6-methylphenyl)
succinimide

'

Activation
(EDC / NHS)

l

Active NHS Ester
(Amine-Reactive)

+ Protein/Drug-NH2

Targeted Drug Conjugate

(Amide Bond)
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Caption: Activation pathway for bioconjugation.[1]

Biological Relevance[15]

Immunomodulation: The N-aryl succinimide motif is structurally related to thalidomide and
phensuximide.[1] Researchers screen derivatives of this scaffold for inhibition of TNF-

or anticonvulsant activity.[1]

Probe Design: The rigid phenyl-succinimide linkage provides a defined geometry, useful for
designing molecular probes where the orientation of the carboxyl tail is critical for binding
affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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